Cas no 1391539-49-3 ((R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride)

• Product Name: (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride
• CAS No: 1391539-49-3
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 5086192
• PubChem ID: 156022578
• Update Time: 2025-06-13

(R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride
• (2R)-2-amino-2-[2-(trifluoromethyl)phenyl]ethanol;hydrochloride
• BS-48271
• (2R)-2-amino-2-[2-(trifluoromethyl)phenyl]ethan-1-ol HCl
• F76614
• (2R)-2-amino-2-[2-(trifluoromethyl)phenyl]ethanol hydrochloride
• 1391539-49-3

• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)7-4-2-1-3-6(7)8(13)5-14;/h1-4,8,14H,5,13H2;1H/t8-;/m0./s1
• InChI Key： JUXQXTXFIYNYJE-QRPNPIFTSA-N
• SMILES： Cl.FC(C1C=CC=CC=1[C@H](CO)N)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride

Introduction to (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol Hydrochloride (CAS No. 1391539-49-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride, identified by its CAS number 1391539-49-3, has garnered significant attention in the scientific community due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its significance in medicinal chemistry, and its potential applications, supported by the latest research findings.

The molecular structure of (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride consists of a chiral center, which imparts stereochemical specificity to the compound. This stereochemistry is crucial in pharmaceuticals, as it can significantly influence the compound's biological activity and pharmacokinetic profile. The presence of a trifluoromethyl group on the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the hydrochloride salt form improves solubility and bioavailability, which are essential factors for therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride has been investigated for its potential in various therapeutic areas. One of the most promising applications is in the field of central nervous system (CNS) disorders. Studies have shown that molecules with similar structural motifs exhibit neuroprotective and anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the compound's ability to interact with specific biological targets has been explored in oncology research. The trifluoromethyl group is known to enhance binding affinity and selectivity, making it a valuable moiety in designing kinase inhibitors. Preliminary studies indicate that (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride may inhibit certain tyrosine kinases involved in cancer cell proliferation. This finding aligns with the growing interest in fluorinated compounds as anticancer agents, given their ability to modulate enzyme activity and disrupt signaling pathways.

The synthesis of (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often employed to achieve the desired stereochemical outcome. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds more efficiently, which is crucial for pharmaceutical applications where racemic mixtures can lead to undesired side effects.

Recent developments in computational chemistry have also contributed to the optimization of synthetic routes for complex molecules like (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Additionally, these techniques can help identify potential issues such as metabolic stability or drug-drug interactions early in the development process.

The pharmacokinetic properties of a drug are critical determinants of its clinical success. The solubility, bioavailability, and metabolic clearance of (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride have been thoroughly evaluated through various in vitro and in vivo studies. The hydrochloride salt form enhances water solubility, which is beneficial for oral administration. Furthermore, preliminary data suggest that the compound exhibits moderate metabolic stability, with primary clearance pathways involving cytochrome P450 enzymes.

Ongoing research aims to further elucidate the mechanism of action of (R)-2-Amino-2-(2-(trifluoromethyl)phenyl)ethan-1-ol hydrochloride and explore its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the discovery and development of novel therapeutics that address unmet medical needs.

In conclusion, (R)-2-Amino- -()-(Trifluoromethyl) Phenyl)Ethan-1-ol Hydrochloride (CAS No. 1391539-49-3) ) > is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, coupled with promising biological activities, make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications and optimize synthetic methodologies, this compound holds promise for improving patient care across various medical conditions.